4,5-Dihydrobenzo[b]thiophene-6-carboxylic acid methyl ester

• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: methyl 4,5-dihydro-1-benzothiophene-6-carboxylate
• InChI: InChI=1S/C10H10O2S/c1-12-10(11)8-3-2-7-4-5-13-9(7)6-8/h4-6H,2-3H2,1H3
• InChI Key: FLYAFBWEPLLRMJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(CC1)C=CS2

Description

4,5-Dihydrobenzo[b]thiophene-6-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H10O2S and its molecular weight is 194.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-methoxycarbonyl-N-phenyl-7-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-6-carboxylic acid methyl ester (100 mg, 0.290 mmol) was dissolved in methanol (3 ml), to which sodium methoxide (28% methanol solution, 1 ml) was added and stirred at room temperature overnight. The reaction mixture was poured into ice water and extracted with diethyl ether. After washing the liquid extract with an aqueous solution of sodium chloride and drying over sodium sulfate, the solvent was distilled off. The residue was purified by silica gel column chromatography to obtain 46.7 mg (yield 48%) of 4,5-dihydrobenzo[b]thiophene-6-carboxylic acid methyl ester as white crystalline solids. 1H-NMR spectra (chemical shift, ppm: in CDCl3): 2.68 (2H, m), 2.84 (2H, m), 3.79 (3H, s), 6.90 (1H, d, J=4.9 Hz), 7.31 (1H, d, J=4.9 Hz), 7.53 (1H, s).